Cas no 1270001-72-3 (4,9-Dimethoxycanthin-6-one)

• Product Name: 4,9-Dimethoxycanthin-6-one
• CAS No: 1270001-72-3
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 2087172
• PubChem ID: 102004796
• Update Time: 2025-04-21

4,9-Dimethoxycanthin-6-one Chemical and Physical Properties

Names and Identifiers

• 4,9-Dimethoxycanthin-6-one
• FS-7529
• 4,13-dimethoxy-1,6-diazatetracyclo[7.6.1.0?,(1)?.0(1)?,(1)?]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
• 4,13-dimethoxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
• 1270001-72-3
• AKOS040761132
• CS-0148729
• CHEMBL5285222
• 4,9-Dimethoxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one

• Inchi： 1S/C16H12N2O3/c1-20-9-3-4-10-11-5-6-17-15-13(21-2)8-14(19)18(16(11)15)12(10)7-9/h3-8H,1-2H3
• InChI Key： WBMNWMYQWQQWHM-UHFFFAOYSA-N
• SMILES： COC1C=C2C(C3C4=C(C(=CC(N24)=O)OC)N=CC=3)=CC=1

Computed Properties

• Exact Mass: 280.08479225Da
• Monoisotopic Mass: 280.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.076 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids Indolonaphthyridine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids